7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane

Specification

• CAS No.: 646056-33-9
• Molecular Formula: C15H19N3
• Molecular Weight: 241.33 g/mol
• IUPAC Name: 7-(5-ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane
• Standard InChI: InChI=1S/C15H19N3/c1-3-13-9-14(11-16-10-13)18-8-6-15(12-18)5-4-7-17(15)2/h1,9-11H,4-8,12H2,2H3
• Standard InChI Key: HRNRMOVYTXPIKV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC12CCN(C2)C3=CN=CC(=C3)C#C

Introduction

7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane is a complex organic compound belonging to the class of diazaspirocyclic compounds. It features a unique spirocyclic structure that incorporates nitrogen atoms within the ring system, making it of interest in medicinal chemistry, particularly for the treatment of neurological disorders and addiction.

Key Characteristics

• Molecular Formula: C₁₃H₁₅N₃

• Molecular Weight: Approximately 227.28 g/mol

• Structure: The compound includes an ethynyl group attached to a pyridine ring, which contributes to its reactivity and potential biological activity.

Chemical Reactions

The compound can participate in various chemical reactions typical of diazaspirocyclic compounds. These reactions may involve the ethynyl group, which can be modified or extended to form new compounds with different properties.

Biological Applications

Research indicates that compounds within this class may target receptors such as nicotinic acetylcholine receptors or other neuroreceptors, influencing synaptic transmission and potentially modulating addiction pathways. The interaction with neurotransmitter systems in the brain is likely the mechanism by which this compound exerts its biological effects.

Potential Therapeutic Areas

• Neurological Disorders: The compound's interaction with neuroreceptors suggests potential applications in treating neurological disorders.

• Addiction Treatment: Patents and literature highlight its relevance in addiction treatment, indicating its potential as a therapeutic agent.

Comparison with Similar Compounds

Similar compounds, such as 2-(5-Ethynylpyridin-3-yl)-2,7-diazaspiro[4.4]nonane, share structural features but may have different biological activities due to variations in their molecular structure.

Compound Name	Molecular Formula	Key Features
7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane	C₁₃H₁₅N₃	Ethynyl group, methyl substitution
2-(5-Ethynylpyridin-3-yl)-2,7-diazaspiro[4.4]nonane	Not specified	Ethynyl group, different nitrogen substitution
2-(5-Methylpyridin-3-yl)-2,7-diazaspiro[4.4]nonane	Not specified	Methyl group instead of ethynyl

Research Findings and Future Directions

While specific data on boiling point, melting point, and density are not publicly available, these properties can be determined through experimental methods. Future research should focus on characterizing these physical properties and further exploring the compound's biological activity, particularly its interaction with neurotransmitter systems.

Potential for Drug Development

Given its potential applications in neurological disorders and addiction treatment, further studies on the pharmacokinetics and pharmacodynamics of 7-(5-Ethynylpyridin-3-yl)-1-methyl-1,7-diazaspiro[4.4]nonane are warranted. This could involve in vitro and in vivo studies to assess its efficacy and safety as a therapeutic agent.